N-[(4-chlorophenyl)methyl]-2-[[[(2-fluorophenyl)methyl-(phenylmethyl)amino]-sulfanylidenemethyl]amino]acetamide

• Molecular Formula: C24H23ClFN3OS
• Molecular Weight: 456 g/mol
• IUPAC Name: 2-[[benzyl-[(2-fluorophenyl)methyl]carbamothioyl]amino]-N-[(4-chlorophenyl)methyl]acetamide
• InChI: InChI=1S/C24H23ClFN3OS/c25-21-12-10-18(11-13-21)14-27-23(30)15-28-24(31)29(16-19-6-2-1-3-7-19)17-20-8-4-5-9-22(20)26/h1-13H,14-17H2,(H,27,30)(H,28,31)
• InChI Key: MLNGECYUAVZHCM-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2F)C(=S)NCC(=O)NCC3=CC=C(C=C3)Cl

Description

N-[(4-chlorophenyl)methyl]-2-[[[(2-fluorophenyl)methyl-(phenylmethyl)amino]-sulfanylidenemethyl]amino]acetamide is an amino acid amide.

Scientific Research Applications

Vibrational Spectroscopy and Quantum Computational Approach

• The molecule has been characterized for vibrational signatures using Raman and Fourier transform infrared spectroscopy, supported by ab initio calculations. This study focuses on the stereo-electronic interactions and intermolecular contacts within the crystal structure, providing insights into its molecular stability and interactions (Mary, Pradhan, & James, 2022).

Synthesis and Pharmacological Evaluation

• N-substituted 5-[(4-chlorophenoxy) methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides were synthesized and evaluated for their potential as antibacterial agents. This research revealed significant antibacterial activity, particularly against S.typhi and S. aureus, and also demonstrated moderate anti-enzymatic potential (Siddiqui et al., 2014).

Molecular Docking and Antimicrobial Activity

• The compound's derivatives were investigated for their antimicrobial activity, emphasizing the significance of molecular docking studies in understanding the binding interactions of these compounds with target proteins. Such studies are crucial for the development of effective antimicrobial agents (Arora, Saravanan, Mohan, & Bhattacharjee, 2013).

Photochemical and Thermochemical Modeling

• The molecule and its analogs were studied for their potential as photosensitizers in dye-sensitized solar cells (DSSCs). The research included vibrational spectra analysis and electronic properties study, highlighting their efficiency in light harvesting and electron injection (Mary et al., 2020).

Antiviral and Antipsychotic Potential

• Studies on similar molecular structures have shown potential antiviral and antipsychotic effects, emphasizing the significance of such compounds in therapeutic applications. This includes their role in inhibiting viral activity and modifying central nervous system responses (Wise et al., 1987).